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Compound of Interest

Compound Name:
[(2-Chlorophenyl)amino]

(oxo)acetic acid

CAS No.: 77901-50-9

Cat. No.: B2375143

Get Quote

Application Note: Large-Scale Synthesis of (2-Chlorophenyl)aminoacetic acid

Part 1: Executive Summary & Chemical Context
Scope and Significance
This application note details the large-scale synthesis of (2-Chlorophenyl)aminoacetic acid

(CAS: 10242-00-9), also known as N-(2-chlorophenyl)glycine.[1] This compound is a critical

pharmaceutical intermediate, primarily serving as the immediate precursor for the cyclization

step in the manufacturing of Diclofenac Sodium, a widely used non-steroidal anti-inflammatory

drug (NSAID).

The protocol focuses on the N-alkylation of 2-chloroaniline using chloroacetic acid. This route is

preferred for industrial scalability over the Strecker synthesis (using cyanides) due to superior

safety profiles and waste management, despite requiring careful control to prevent over-

alkylation.
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Warning: There is a frequent nomenclature confusion in this chemical space.

Target of this Guide:N-(2-chlorophenyl)glycine (Formula A). The acetic acid group is attached

to the nitrogen. Used for Diclofenac.[2]

NOT to be confused with:2-Amino-2-(2-chlorophenyl)acetic acid (Formula B), often called "2-

chlorophenylglycine". The amine and chlorophenyl groups are both attached to the alpha-

carbon. Used for Clopidogrel.[3]

Ensure your target molecule matches Formula A before proceeding.

Part 2: Process Development & Optimization
Reaction Mechanism
The synthesis proceeds via a nucleophilic substitution (

) where the amino group of 2-chloroaniline attacks the

-carbon of chloroacetic acid (or sodium chloroacetate).

Critical Process Parameters (CPPs)
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Parameter Setting Rationale

Stoichiometry
Aniline:Chloroacetate (1.5 :

1.0)

Crucial: Excess aniline is

required to statistically

minimize the formation of the

bis-alkylated impurity (N,N-

diacetic acid derivative).

Unreacted aniline is

recoverable.

pH Control
Maintain pH 9–10 during

reaction

The reaction generates HCl. If

the pH drops too low, the

aniline becomes protonated

(anilinium) and non-

nucleophilic, halting the

reaction.

Temperature Reflux (95–100°C)

Required to overcome the

steric hindrance of the ortho-

chloro group on the aniline

ring.

Solvent Water

Green chemistry standard.

Eliminates organic solvent

waste in the primary reaction

step.

Part 3: Detailed Experimental Protocol (1 kg Scale
Simulation)
Safety Warning: 2-Chloroaniline is highly toxic and readily absorbed through the skin.

Chloroacetic acid is corrosive and toxic. All operations must be performed in a fume hood with

full PPE (nitrile/neoprene gloves, face shield, chemically resistant suit).

Reagents & Equipment
Reactor: 5L Jacketed Glass Reactor with overhead stirrer and reflux condenser.
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Reagents:

2-Chloroaniline (purity >98%): 191.3 g (1.5 mol)

Chloroacetic acid: 94.5 g (1.0 mol)

Sodium Hydroxide (NaOH): 80.0 g (2.0 mol) dissolved in 200 mL water (for neutralization).

Sodium Carbonate (

): 53.0 g (0.5 mol) as acid scavenger.

Water (Process solvent): 1.5 L.

Toluene (Extraction solvent): 500 mL.

Hydrochloric acid (37%): For acidification.

Step-by-Step Procedure
Step 1: Preparation of Sodium Chloroacetate Solution

In a separate beaker, dissolve 94.5 g Chloroacetic acid in 200 mL water.

Slowly add the NaOH solution (80g in 200mL water) with cooling (ice bath) to maintain

temperature <30°C.

Adjust pH to ~7.[3]0. Note: This prevents hydrolysis of chloroacetic acid before the main

reaction.

Step 2: Main Reaction

Charge the 5L reactor with 191.3 g 2-Chloroaniline, 1.0 L Water, and 53.0 g Sodium

Carbonate.

Heat the mixture to 90°C. The aniline will form an emulsion/oil layer.

Add the Sodium Chloroacetate solution (prepared in Step 1) dropwise over 60 minutes.
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Why: Slow addition keeps the concentration of alkylating agent low relative to the amine,

favoring mono-alkylation.

Heat to Reflux (100°C) and stir vigorously (400+ RPM) for 6–8 hours.

Monitoring: Check by HPLC.[4] Target <1% residual Chloroacetic acid.

Step 3: Workup and Purification (The "pH Swing" Method)

Basification: Cool reaction mass to 40°C. Add NaOH (aq) to adjust pH to >11.

State: Product is soluble (Sodium salt). Unreacted Aniline is insoluble (oil).

Extraction: Add 500 mL Toluene. Stir for 15 mins, then settle.

Separation: Drain the lower aqueous layer (Product). The upper organic layer contains the

excess 2-Chloroaniline (send to recovery).

Precipitation: Transfer the aqueous layer back to the reactor.

Cool to 10–15°C.

Slowly add HCl until pH reaches 2.5–3.0.

Observation: The product will precipitate as a white to off-white solid.

Note: Do not drop pH < 1.0, or the product may redissolve as the hydrochloride salt.

Filtration: Filter the solid using a Buchner funnel. Wash cake with 2 x 200 mL cold water to

remove inorganic salts (NaCl).

Step 4: Recrystallization (Optional for Pharma Grade)

Dissolve wet cake in minimum hot Ethanol/Water (80:20) or dilute Acetic Acid.

Cool slowly to 4°C.

Filter and dry in a vacuum oven at 60°C.
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Part 4: Quality Control & Data
Specification Table

Test Acceptance Criteria Method

Appearance
White to light beige crystalline

powder
Visual

Assay > 98.0%
HPLC (C18,

MeOH/Water/TFA)

Melting Point 170°C – 172°C Capillary Method

Impurity A

< 0.5% (N,N-

bis(carboxymethyl)-2-

chloroaniline)

HPLC

Residual Aniline < 0.1% GC-HS or HPLC

Process Logic Diagram
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Raw Materials:
2-Chloroaniline + Na-Chloroacetate

Reaction (Reflux 100°C)
Solvent: Water | Base: Na2CO3

 S_N2 Substitution

Phase Separation (pH > 11)

 Add Toluene + NaOH

Organic Layer
(Toluene + Excess Aniline)

 Top Layer

Aqueous Layer
(Product as Na-Salt)

 Bottom Layer

 Recycle Aniline

Acidification (HCl to pH 2.5)
Precipitation

Filtration & Washing

Final Product:
N-(2-Chlorophenyl)glycine

Waste Stream
(Salts, Bis-alkylated byproduct)

Click to download full resolution via product page

Caption: Figure 1. Process flow diagram for the synthesis and purification of N-(2-

chlorophenyl)glycine, highlighting the separation of unreacted aniline via pH manipulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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